molecular formula C9H9FOS B8389143 4-Fluoro-7-methoxy-2,3-dihydrobenzo[b]thiophene

4-Fluoro-7-methoxy-2,3-dihydrobenzo[b]thiophene

Cat. No.: B8389143
M. Wt: 184.23 g/mol
InChI Key: CVRPDFDPJINJDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-7-methoxy-2,3-dihydrobenzo[b]thiophene is a useful research compound. Its molecular formula is C9H9FOS and its molecular weight is 184.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9FOS

Molecular Weight

184.23 g/mol

IUPAC Name

4-fluoro-7-methoxy-2,3-dihydro-1-benzothiophene

InChI

InChI=1S/C9H9FOS/c1-11-8-3-2-7(10)6-4-5-12-9(6)8/h2-3H,4-5H2,1H3

InChI Key

CVRPDFDPJINJDU-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)F)CCS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-7-methoxy-1-benzothiophene (1.55 g, 8.5 mmol, 1 eq) in trifluoroacetic acid (40 ml) was added triethylsilane (3.40 ml, 21.25 mmol, 2.5 eq). The mixture was heated to 60° C. for 48 hours, then cooled to room temperature and the solvent removed in vacuo. The crude product was purified by flash chromatography with a gradient of 40-60% chloroform in heptane to give 1.24 g, 80% recovered starting material and 199 mg, 13% yield of the title compound as a colourless oil: δH (300 MHz, CDCl3) 3.78-6.58 (2H, m, ArH), 3.82 (3H, s, CH3) and 3.44-3.30 (4H, m, SCH2CH2).
Quantity
1.55 g
Type
reactant
Reaction Step One
Quantity
3.4 mL
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Yield
13%

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